Cas no 2172154-98-0 (5-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid)
5-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-{[4-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}pentanoic acid
- 2172154-98-0
- EN300-1541404
- 5-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid
-
- Inchi: 1S/C27H25BrN2O5/c28-17-12-13-22(26(33)29-14-6-5-11-25(31)32)24(15-17)30-27(34)35-16-23-20-9-3-1-7-18(20)19-8-2-4-10-21(19)23/h1-4,7-10,12-13,15,23H,5-6,11,14,16H2,(H,29,33)(H,30,34)(H,31,32)
- InChI Key: ROGLSOVLPNSBOR-UHFFFAOYSA-N
- SMILES: BrC1C=CC(C(NCCCCC(=O)O)=O)=C(C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 536.09468g/mol
- Monoisotopic Mass: 536.09468g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 727
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 105Ų
5-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1541404-0.05g |
5-{[4-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}pentanoic acid |
2172154-98-0 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1541404-0.1g |
5-{[4-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}pentanoic acid |
2172154-98-0 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1541404-0.25g |
5-{[4-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}pentanoic acid |
2172154-98-0 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1541404-0.5g |
5-{[4-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}pentanoic acid |
2172154-98-0 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1541404-1.0g |
5-{[4-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}pentanoic acid |
2172154-98-0 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1541404-2.5g |
5-{[4-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}pentanoic acid |
2172154-98-0 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1541404-5.0g |
5-{[4-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}pentanoic acid |
2172154-98-0 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1541404-10.0g |
5-{[4-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}pentanoic acid |
2172154-98-0 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1541404-50mg |
5-{[4-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}pentanoic acid |
2172154-98-0 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1541404-100mg |
5-{[4-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}pentanoic acid |
2172154-98-0 | 100mg |
$2963.0 | 2023-09-26 |
5-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 5-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid
Comprehensive Overview of 5-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid (CAS No. 2172154-98-0)
In the realm of organic chemistry and pharmaceutical research, 5-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid (CAS No. 2172154-98-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience, belongs to the class of fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivatives, which are pivotal in peptide synthesis and drug discovery. Its intricate molecular architecture, featuring a brominated phenyl ring and a pentanoic acid tail, makes it a versatile intermediate for designing novel bioactive molecules.
The Fmoc group in this compound is particularly noteworthy, as it serves as a protective moiety for amines during solid-phase peptide synthesis (SPPS). Researchers frequently search for "Fmoc-protected amino acids" or "peptide synthesis reagents," highlighting the growing demand for high-purity building blocks in bioconjugation and therapeutic development. With the rise of mRNA vaccines and targeted drug delivery systems, the need for specialized compounds like CAS 2172154-98-0 has surged, as they enable precise modifications of biomolecules.
Another critical aspect of 5-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid is its role in click chemistry and bioconjugation techniques. The presence of a reactive bromo substituent allows for further functionalization, making it a valuable tool for creating fluorescent probes or protein-labeling agents. Recent trends in "bioorthogonal chemistry" and "imaging agents for cancer research" underscore its relevance in cutting-edge scientific inquiries.
From a synthetic perspective, this compound exemplifies the convergence of organic synthesis and medicinal chemistry. Its carboxylic acid terminus facilitates conjugation with other molecules, while the Fmoc group ensures stability during multi-step reactions. Laboratories focusing on "high-throughput screening" or "fragment-based drug design" often seek such tailored reagents to accelerate their workflows. Moreover, its compatibility with automated peptide synthesizers aligns with the industry's shift toward AI-driven drug discovery.
In conclusion, 5-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid (CAS No. 2172154-98-0) stands at the intersection of innovation and practicality. Whether for advancing peptide therapeutics, exploring chemical biology, or optimizing diagnostic tools, this compound continues to inspire breakthroughs. As the scientific community delves deeper into "personalized medicine" and "next-generation biomaterials," its significance is poised to grow exponentially.
2172154-98-0 (5-{4-bromo-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)